Cas no 2567-52-4 (Acetamide,2-chloro-N-phenyl-N-propyl-)

Acetamide,2-chloro-N-phenyl-N-propyl- structure
2567-52-4 structure
Product Name:Acetamide,2-chloro-N-phenyl-N-propyl-
CAS No:2567-52-4
MF:C11H14ClNO
MW:211.687962055206
CID:269937
PubChem ID:303433
Update Time:2025-04-19

Acetamide,2-chloro-N-phenyl-N-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-(methylethyl)-N-phenyl-acetamide
    • AC1L72PU
    • Chlor-essigsaeure-(N-propyl-anilid)
    • Chloressigsaeure-< N-propyl-anilid>
    • Chloressigsaeure-N.N-isopropylanilid
    • chloro-acetic acid-(N-propyl-anilide)
    • NSC191808
    • SureCN4160577
    • 2567-52-4
    • DTXSID40307489
    • NSC-191808
    • SCHEMBL4160577
    • Acetamide, 2-chloro-N-phenyl-N-propyl-
    • 2-chloro-N-phenyl-N-propylacetamide
    • Acetamide,2-chloro-N-phenyl-N-propyl-
    • Inchi: 1S/C11H14ClNO/c1-2-8-13(11(14)9-12)10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
    • InChI Key: JODDYISEVBVLSB-UHFFFAOYSA-N
    • SMILES: ClCC(N(C1C=CC=CC=1)CCC)=O

Computed Properties

  • Exact Mass: 211.07652
  • Monoisotopic Mass: 211.076
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.141
  • Boiling Point: 296.6°Cat760mmHg
  • Flash Point: 133.2°C
  • Refractive Index: 1.552
  • PSA: 20.31
  • LogP: 2.66840
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